Cas no 67595-98-6 (5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II))

• Product Name: 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II)
• CAS No: 67595-98-6
• CID: 4482601
• Update Time: 2025-06-10

5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) Chemical and Physical Properties

Names and Identifiers

• 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II)
• Tetrakis(p-aminophenyl)porphyrinato(2-)]zinc
• 5,10,15,20-tetrakis(4-aminophenyl)porphyrinatozinc(II)
• 5,?10,?15,?20-?Tetrakis-?(4-?aminophenyl)?-?porphyrin-?Zn-?(II)?

• Inchi： 1S/C44H32N8.Zn/c45-29-9-1-25(2-10-29)41-33-17-19-35(49-33)42(26-3-11-30(46)12-4-26)37-21-23-39(51-37)44(28-7-15-32(48)16-8-28)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-5-13-31(47)14-6-27;/h1-24H,45-48H2;/q-2;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;
• InChI Key： AFNZOXRYHKSQEW-DAJBKUBHSA-N
• SMILES： NC1C=CC(C2C3C=CC4=C(C5C=CC(N)=CC=5)C5=CC=C6C(C7C=CC(N)=CC=7)=C7C=CC8C(C9C=CC(N)=CC=9)=C9C=CC=2[N-]9[Zn+2](N7=8)([N-]56)N=34)=CC=1

Additional information on 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II)

Research Brief on 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) (CAS: 67595-98-6)

The compound 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) (CAS: 67595-98-6) is a zinc-coordinated porphyrin derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique photophysical and biochemical properties. Recent studies have explored its potential applications in photodynamic therapy (PDT), biosensing, and catalysis, leveraging its strong absorption in the visible spectrum and ability to generate reactive oxygen species (ROS) upon light irradiation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) as a photosensitizer for PDT in cancer treatment. The study demonstrated that the compound exhibited high selectivity for tumor cells and produced singlet oxygen with a quantum yield of 0.72, making it a promising candidate for targeted therapy. Additionally, its amino-functionalized structure allowed for facile conjugation with targeting ligands, further enhancing its specificity.

Another recent application of this porphyrin derivative was reported in ACS Applied Materials & Interfaces, where it was incorporated into a biosensor platform for detecting nitric oxide (NO) in biological samples. The zinc-porphyrin complex acted as a redox-active center, enabling real-time monitoring of NO levels with high sensitivity and selectivity. This innovation holds potential for diagnosing inflammatory diseases and monitoring drug responses.

From a synthetic chemistry perspective, advancements in the scalable production of 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) have been achieved through optimized metallation protocols. A 2022 Chemical Communications paper detailed a one-pot synthesis method that improved yield and purity while reducing environmental impact, addressing previous challenges in large-scale manufacturing.

Ongoing research is also exploring the use of this compound in hybrid materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), for applications in drug delivery and environmental remediation. Its structural versatility and stability under physiological conditions make it an attractive building block for designing functional materials.

In conclusion, 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Zn(II) continues to be a molecule of high interest in multidisciplinary research. Its applications span from therapeutic interventions to diagnostic tools, driven by its tunable properties and compatibility with biological systems. Future studies are expected to focus on optimizing its performance in vivo and expanding its utility in emerging technologies such as theranostics and nanomedicine.